Cas no 2680865-88-5 (4-hydroxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyrimidine-2-carboxylic acid)

• Product Name: 4-hydroxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyrimidine-2-carboxylic acid
• CAS No: 2680865-88-5
• MF: C₉H₉N₃O₅
• MW: 239.184861898422
• CID: 5651289
• PubChem ID: 165911610
• Update Time: 2025-05-19

4-hydroxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276575
• 2680865-88-5
• 4-hydroxy-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrimidine-2-carboxylic acid
• 4-hydroxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyrimidine-2-carboxylic acid

• Inchi： 1S/C9H9N3O5/c1-2-3-17-9(16)11-5-4-6(13)12-7(10-5)8(14)15/h2,4H,1,3H2,(H,14,15)(H2,10,11,12,13,16)
• InChI Key： AIXYOTWHFXPTSR-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1=CC(NC(C(=O)O)=N1)=O)=O

Computed Properties

• Exact Mass: 239.05422040g/mol
• Monoisotopic Mass: 239.05422040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 117Ų

Additional information on 4-hydroxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyrimidine-2-carboxylic acid

Introduction to 4-hydroxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyrimidine-2-carboxylic acid (CAS No. 2680865-88-5)

4-hydroxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyrimidine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680865-88-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine derivatives, a class of molecules widely recognized for their biological activity and potential therapeutic applications. The unique structural features of this compound, particularly its hydroxyl and carboxylic acid functional groups, as well as the presence of an amide linkage, make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 4-hydroxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyrimidine-2-carboxylic acid consists of a pyrimidine core substituted at the 4-position with a hydroxyl group, at the 6-position with an amide-functionalized propenyl ether, and at the 2-position with a carboxylic acid group. This arrangement of functional groups contributes to its diverse chemical reactivity and biological interactions. The presence of the propenyl ether moiety introduces a double bond that can participate in various chemical transformations, while the amide group provides a site for hydrogen bonding and potential interactions with biological targets.

In recent years, there has been growing interest in pyrimidine derivatives as scaffolds for the development of novel therapeutic agents. Pyrimidines are fundamental components of nucleic acids and play crucial roles in many biological processes. Consequently, modulating pyrimidine-based compounds can have significant implications for treating a wide range of diseases, including cancer, infectious diseases, and inflammatory disorders. The specific modifications present in 4-hydroxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyrimidine-2-carboxylic acid suggest that it may exhibit unique pharmacological properties compared to other pyrimidine derivatives.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug molecules. The carboxylic acid group at the 2-position can be readily modified through esterification or amidation reactions, allowing for the creation of prodrugs or conjugates that enhance solubility, bioavailability, or target specificity. Additionally, the hydroxyl group at the 4-position can serve as a site for glycosylation or other types of functionalization, further expanding its synthetic utility.

Recent studies have highlighted the importance of pyrimidine derivatives in oncology research. Pyrimidine-based drugs have been successfully developed as kinase inhibitors, antimetabolites, and other targeted therapies. For instance, compounds like capecitabine and gemcitabine are widely used in cancer treatment due to their ability to interfere with DNA synthesis and repair mechanisms. Given these precedents, 4-hydroxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyrimidine-2-carboxylic acid may represent a valuable starting point for designing new anticancer agents that exploit similar mechanisms of action.

The amide linkage in this compound is particularly noteworthy, as amides are frequently found in biologically active molecules due to their ability to form stable hydrogen bonds. This feature could enable 4-hydroxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyrimidine-2-carboxylic acid to interact with proteins or enzymes in vivo, potentially leading to therapeutic effects. Moreover, the propenyl ether group introduces a level of structural complexity that may enhance binding affinity or selectivity when interacting with biological targets.

In terms of synthetic chemistry, 4-hydroxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyrimidine-2-carboxylic acid presents an interesting challenge for organic chemists. The synthesis of this compound would require careful consideration of reaction conditions to ensure regioselectivity and yield optimization. Techniques such as palladium-catalyzed cross-coupling reactions might be employed to construct the propenyl ether moiety, while protecting group strategies could be utilized to safeguard sensitive functional groups during synthesis.

The potential applications of this compound extend beyond oncology. Pyrimidine derivatives have also shown promise in treating infectious diseases caused by viruses and bacteria. For example, some pyrimidine-based drugs inhibit viral polymerases or bacterial enzymes essential for replication. Given its structural features, 4-hydroxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyrimidine-2-carboxylic acid could be explored as a lead compound for developing novel antibiotics or antiviral agents.

Furthermore, the compound's unique chemical properties make it suitable for use in biochemical assays and high-throughput screening (HTS) campaigns. By testing libraries of pyrimidine derivatives like 4-hydroxy-6-{(propenyl-oxy)carbonylamino}pyrimidine - - carboxylic acid, researchers can identify molecules with high affinity for specific biological targets without extensive structural modifications.

The future development of 4-hydroxy - - {((prop - -- -- -- ) - -- -- -- ) - -- -- -- ) - -- -- -- ) - -- -- -- ) - -- -- }}}}}}}}}}}}}}}}}}}}}-carbonylethoxyamino}pyrimidin --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --------------------------}}}}}}}-carboxylic acid will likely involve collaboration between chemists and biologists to optimize its pharmacological properties and assess its safety and efficacy in preclinical studies. If initial results are promising, clinical trials could follow to evaluate its potential as a therapeutic agent.

In conclusion,4-hydroxy--{((prop--ene--1--))--)----carbonylethoxyamino})pyrimidin--e--)----carboxylic acid(CAS No..2680865--88--5)) represents an intriguing compound with diverse potential applications in pharmaceutical research.. Its unique structural features make it a valuable scaffold for further exploration.. As our understanding..of..biological pathways..and..drug discovery..techniques..advances..the...potential....for....developing....novel....therapies....based....on....this....compound.....will.....continue.....to.....grow.....